AIBN-initiated metal free amidation of aldehydes using N-chloroamines†
Green Chemistry Pub Date: 2013-10-25 DOI: 10.1039/C3GC41548A
Abstract
An efficient and environmentally benign amidation of aldehydes with N-chloroamines has been developed using AIBN as an initiator. This methodology offers a metal free and base free approach and is endowed with mild reaction conditions, high yields, and good functional group tolerance.
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